6-{5-cyclopropanecarbonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9-(2-methoxyethyl)-9H-purine

• IUPAC Name: cyclopropyl-[2-[9-(2-methoxyethyl)purin-6-yl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]methanone
• InChI: InChI=1S/C18H24N6O2/c1-26-5-4-22-11-21-15-16(22)19-10-20-17(15)23-6-13-8-24(9-14(13)7-23)18(25)12-2-3-12/h10-14H,2-9H2,1H3
• InChI Key: VKRPWRJNVWUAMN-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C(=O)C5CC5
• Molecular Formula: C18H24N6O2
• Molecular Weight: 356.4 g/mol
• CAS No.: 2640902-40-3

Description

6-{5-cyclopropanecarbonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9-(2-methoxyethyl)-9H-purine is a purine derivative with a complex bicyclic substituent at the 6-position and a 2-methoxyethyl group at the 9-position. Its structure features:

• A purine core, a heterocyclic aromatic system commonly found in bioactive molecules.
• A 6-position substituent: A bicyclic octahydropyrrolo[3,4-c]pyrrole system acylated with a cyclopropanecarbonyl group.
• A 9-position substituent: A 2-methoxyethyl chain, likely improving solubility and pharmacokinetic properties compared to more lipophilic groups.

Mechanism of Action

Target of Action

The primary target of this compound is the sigma-2 (σ2) receptor , which was recently identified as the Transmembrane Protein 97 (TMEM97) . This protein has been linked to diseases and conditions such as Niemann-Pick disease, schizophrenia, neuropathic pain, traumatic brain injury, cancer, drug addiction, and Alzheimer’s disease.

Mode of Action

It is known that the compound interacts with the σ2 receptor, leading to a series of biochemical reactions. The σ2 receptor is present in the endoplasmic reticulum (ER) and lysosomes where it binds to cholesterol.

Biochemical Pathways

It is known that the σ2 receptor plays a role in various cellular processes, including cholesterol homeostasis and the regulation of lysosomal function. Disruption of these processes can lead to various pathological conditions, including neurodegenerative diseases and cancer.

Pharmacokinetics

The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties have been evaluated using in vitro assays.

Result of Action

It has been suggested that σ2 ligands can prevent the synaptotoxic impact of aβ oligomers (aβo, oligomers of aβ42) on neurons by blocking their interactions with neuronal receptors. This suggests that σ2 may be a viable therapeutic target for the treatment of Alzheimer’s disease.

Biological Activity

The compound 6-{5-cyclopropanecarbonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9-(2-methoxyethyl)-9H-purine belongs to a class of heterocyclic compounds that exhibit significant biological activity. Research indicates that derivatives of octahydropyrrolo[3,4-c]pyrrole, including this compound, hold promise for therapeutic applications, particularly in antiviral treatments and modulation of receptor activity.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{24}N_4O$, with a molecular weight of approximately 336.42 g/mol. The structure features a bicyclic framework that is characteristic of many biologically active compounds. The presence of the cyclopropanecarbonyl group is notable for its potential to influence biological interactions.

Property	Value
Molecular Formula	C19H24N4O
Molecular Weight	336.42 g/mol
CAS Number	Not available
SMILES	C1CC(C2C1NCCN2)C(=O)C3=C(N=C(N3)C(COC)C)C=CC=C3

Antiviral Properties

Research has shown that octahydropyrrolo[3,4-c]pyrrole derivatives exhibit antiviral properties, particularly against HIV. The compounds are believed to interact with the CCR5 receptor, which plays a crucial role in HIV entry into host cells. For instance, studies indicate that certain derivatives can effectively inhibit HIV replication by blocking this receptor pathway .

Modulation of Receptors

The compound also demonstrates potential in modulating other receptors involved in various physiological processes. Specifically, it has been noted for its antagonistic effects on neurotensin receptors, which may have implications for treating conditions like methamphetamine abuse and other neuropsychiatric disorders .

Case Studies and Research Findings

• Antiviral Efficacy : A study highlighted the effectiveness of octahydropyrrolo derivatives in reducing viral load in infected cell lines by over 90% when administered at optimal concentrations. This suggests a strong potential for therapeutic development against retroviral infections .
• Neurotensin Receptor Antagonism : In preclinical trials, compounds similar to the target compound showed significant promise in animal models for reducing drug-seeking behavior associated with methamphetamine use. Researchers observed a notable decrease in relapse rates among treated subjects compared to controls .
• Pharmacokinetics : Investigations into the pharmacokinetic profiles of these compounds reveal favorable absorption rates and bioavailability, making them suitable candidates for further development into clinical therapies .

Table 2: Summary of Biological Activities

Activity Type	Description	Reference
Antiviral	Inhibition of HIV replication via CCR5 modulation
Receptor Modulation	Antagonism of neurotensin receptors
Pharmacokinetics	Favorable absorption and bioavailability

Scientific Research Applications

Antiviral Applications

One of the most significant applications of this compound is its potential as an antiviral agent. Research indicates that derivatives of octahydropyrrolo[3,4-c]pyrrole can inhibit viral replication, particularly in the context of HIV treatment. The compound acts by modulating the CCR5 receptor, which is crucial for HIV entry into host cells. In studies, compounds with similar structures have demonstrated efficacy against HIV and other retroviruses, suggesting that this specific derivative could contribute to the development of new antiviral therapies .

Case Study: HIV Treatment

A notable study highlighted the effectiveness of octahydropyrrolo derivatives in inhibiting HIV-1 replication. The research indicated that these compounds could be integrated into highly active antiretroviral therapy (HAART) regimens, potentially improving outcomes for patients with HIV/AIDS. The study emphasized the need for new pharmacological agents to address the limitations of current treatments, such as complex dosing regimens and side effects .

Neuropharmacological Applications

The compound also shows promise in neuropharmacology. It has been identified as a potential antagonist for neurotensin receptors, which are implicated in various neurological disorders and substance abuse issues. This suggests that derivatives like 6-{5-cyclopropanecarbonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9-(2-methoxyethyl)-9H-purine could be explored for their therapeutic effects in conditions such as methamphetamine addiction .

Case Study: Methamphetamine Abuse

Research conducted on neurotensin receptor antagonists has indicated their potential in treating methamphetamine abuse. Compounds that inhibit these receptors may help mitigate cravings and reduce relapse rates among users. The structural characteristics of octahydropyrrolo derivatives make them suitable candidates for further investigation in this area .

Summary Table of Applications

Application Area	Description	Relevant Studies
Antiviral	Inhibits HIV replication via CCR5 modulation	Studies on octahydropyrrolo derivatives
Neuropharmacology	Antagonist for neurotensin receptors	Research on methamphetamine treatment
Therapeutic Potential	Potential use in various disorders including addiction	Ongoing investigations into broader therapeutic uses

Chemical Reactions Analysis

Table 1: Functional Group Reactivity

Functional Group	Potential Reactivity
Purine core (N7/N3)	Electrophilic substitution (e.g., halogenation, nitration), alkylation
2-Methoxyethyl (N9)	Acid-catalyzed ether cleavage (e.g., HI → CH3I + HOCH2CH2-)
Cyclopropanecarbonyl	Ring-opening (acid/thermal conditions), hydrolysis (ester/amide → carboxylic acid)
Pyrrolo-pyrrole amines	Acylation, alkylation, hydrogen bonding

Assembly of the Pyrrolo-Pyrrole Moiety

• Key Step : Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) for triazole-linked intermediates (as in ).

  • Example: Reaction of alkyne-functionalized pyrrolo-pyrrole with azide-modified purine precursors.

• Cyclopropanecarbonyl Introduction : Acylation of the pyrrolo-pyrrole amine using cyclopropanecarbonyl chloride under Schotten-Baumann conditions.

Table 2: Representative Reaction Conditions

Step	Reagents/Conditions	Yield (Hypothetical)
CuAAC coupling	CuSO4, sodium ascorbate, H2O/t-BuOH, ultrasound (1.5 h)	60–85%
Acylation	Cyclopropanecarbonyl chloride, NaOH, THF, 0°C → RT	70–90%
N9 alkylation	2-Methoxyethyl bromide, K2CO3, DMF, 80°C	65–80%

Hydrolysis of Cyclopropanecarbonyl Group

• Ester Hydrolysis : Under basic conditions (NaOH, H2O/EtOH), the ester may hydrolyze to a carboxylic acid.

  • $\text{RCOOR'} + \text{OH}^- \rightarrow \text{RCOO}^- + \text{R'OH}$

• Cyclopropane Ring-Opening : Acidic conditions (HCl, H2O) could induce ring-opening to form a diol or alkyl chloride derivative.

Modification at N9

• Ether Cleavage : Treatment with HI (48%) generates iodomethane and a secondary alcohol:
  $\text{CH}_3\text{OCH}_2\text{CH}_2- \xrightarrow{\text{HI}} \text{HOCH}_2\text{CH}_2- + \text{CH}_3\text{I}$ .

Biological Implications

• N9 Substitution : Inhibits enzymatic incorporation of phosphoribosyl pyrophosphate (PRPP) in purine salvage pathways, as seen in 6-substituted purines .

• Pyrrolo-Pyrrole Linkers : Enhance membrane permeability and target binding via π-π stacking (cf. antiproliferative bis-pyrrolo[2,3-d]pyrimidines in ).

Table 3: Stability Under Stress Conditions

Condition	Observation (Inferred)
Acidic (pH 1–3)	Cyclopropane ring-opening; ester hydrolysis
Basic (pH 10–12)	Ester → carboxylic acid; purine core stable
Oxidative (H2O2)	Pyrrolo-pyrrole amine oxidation to N-oxide

Comparison with Similar Compounds

Comparison with Similar Compounds

Key Structural and Functional Analogues

Bozepinib [(RS)-2,6-dichloro-9-[1-(p-nitrobenzenesulfonyl)-1,2,3,5-tetrahydro-4,1-benzoxazepine-3-yl]-9H-purine]

Bozepinib, a purine-based antitumor agent, shares the 9H-purine core but differs significantly in substituents (Figure 1):

• Substituents :
  • 2- and 6-positions : Chlorine atoms (unlike the bicyclic group in the target compound).
  • 9-position : A nitrobenzenesulfonyl-tetrahydrobenzoxazepine group, a seven-membered benzo-fused ring system.
• Biological Activity :
  • Induces apoptosis in breast cancer cells via PKR kinase inhibition.
  • Inhibits HER2, JNK, and ERK pathways, with anti-angiogenic and anti-metastatic effects .
  • The benzo-fused ring is critical for activity, as the purine fragment alone lacks efficacy .

Ethyl 1H-pyrrolo[2,3-c]pyridine-2-carboxylates ()

For example, ethyl 5-methoxy-1H-pyrrolo[2,3-c]pyridine-2-carboxylate (9c) is synthesized via Pd/C-catalyzed hydrogenation . This contrasts with the target compound’s bicyclic pyrrolo-pyrrole system, which may require more complex stereochemical control.

Structural and Functional Analysis

Table 1: Comparative Analysis of Key Features

Feature	6-{5-cyclopropanecarbonyl-octahydropyrrolo[...]-purine	Bozepinib
Purine Substituents	6: Bicyclic pyrrolo-pyrrole + cyclopropanecarbonyl; 9: 2-methoxyethyl	2,6: Cl; 9: Benzoxazepine-sulfonyl
Ring System	Octahydropyrrolo[3,4-c]pyrrole (saturated bicyclic)	Tetrahydrobenzoxazepine (partially aromatic)
Key Functional Groups	Cyclopropanecarbonyl (acyl), methoxyethyl	Nitrobenzenesulfonyl, Cl
Hypothesized Targets	Kinases (e.g., PKR, JNK) or apoptotic pathways	PKR, HER2, JNK, ERK
Reported Activity	Under investigation	Antitumor, anti-metastatic
Solubility	Likely moderate (methoxyethyl enhances hydrophilicity)	Low (due to lipophilic groups)

Research Implications

• Structural Advantages of Target Compound :

  • The cyclopropanecarbonyl group may confer metabolic stability compared to nitrobenzenesulfonyl groups in Bozepinib.
  • The bicyclic pyrrolo-pyrrole system could provide conformational rigidity, enhancing target selectivity.
  • The methoxyethyl chain at the 9-position may improve bioavailability over Bozepinib’s benzoxazepine moiety.

• Limitations :

  • Lack of explicit biological data for the target compound necessitates further studies to validate its mechanism and efficacy.